8-allyl-N-(2,6-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-oxo-8-prop-2-enylchromene-3-carboxamide
• InChI: InChI=1S/C21H19NO3/c1-4-7-15-10-6-11-16-12-17(21(24)25-19(15)16)20(23)22-18-13(2)8-5-9-14(18)3/h4-6,8-12H,1,7H2,2-3H3,(H,22,23)
• InChI Key: BHRIQGZMGYYOQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2=CC3=C(C(=CC=C3)CC=C)OC2=O
• Molecular Formula: C21H19NO3
• Molecular Weight: 333.4 g/mol

Description

8-allyl-N-(2,6-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide, also known as ADC-37, is a synthetic compound that belongs to the class of chromene derivatives. It has been widely investigated for its potential therapeutic applications due to its unique chemical structure and biological properties.

Mechanism of Action

The mechanism of action of 8-allyl-N-(2,6-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cell growth, survival, and inflammation. 8-allyl-N-(2,6-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide has been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cell survival. It can also inhibit the activity of PI3K/Akt and MAPK/ERK pathways, which are involved in cell growth and survival. In addition, 8-allyl-N-(2,6-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide can induce the activation of caspases, which are enzymes that play a key role in apoptosis.
Biochemical and Physiological Effects:
8-allyl-N-(2,6-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide has been found to exert various biochemical and physiological effects, depending on the target cells and tissues. In cancer cells, 8-allyl-N-(2,6-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide can induce apoptosis and cell cycle arrest, leading to the inhibition of tumor growth and proliferation. It can also suppress tumor angiogenesis and metastasis by inhibiting the activity of pro-angiogenic factors. In inflammatory cells, 8-allyl-N-(2,6-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide can inhibit the production of pro-inflammatory cytokines and chemokines, leading to the suppression of inflammation. Moreover, 8-allyl-N-(2,6-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide can improve insulin sensitivity and glucose uptake in diabetic cells, leading to the improvement of glucose metabolism.

Advantages and Limitations for Lab Experiments

8-allyl-N-(2,6-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide has several advantages for lab experiments, including its high purity and stability, as well as its well-established synthesis method. Moreover, 8-allyl-N-(2,6-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide has been extensively studied in various in vitro and in vivo models, providing a solid foundation for further research. However, there are also some limitations associated with 8-allyl-N-(2,6-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide, including its low solubility in water and limited bioavailability, which may affect its efficacy in vivo.

Future Directions

There are several future directions for the research on 8-allyl-N-(2,6-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide. First, further studies are needed to elucidate the exact mechanism of action of 8-allyl-N-(2,6-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide, particularly its interaction with specific signaling pathways. Second, more in vivo studies are needed to evaluate the efficacy and safety of 8-allyl-N-(2,6-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide in animal models. Third, the development of novel formulations and delivery systems may improve the bioavailability and pharmacokinetics of 8-allyl-N-(2,6-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide, leading to its potential clinical applications. Fourth, the investigation of the potential synergy of 8-allyl-N-(2,6-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide with other anti-cancer or anti-inflammatory agents may enhance its therapeutic efficacy. Finally, the exploration of the potential role of 8-allyl-N-(2,6-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide in other fields of medicine, such as neuroprotection and cardiovascular diseases, may provide new insights into its biological properties.

Synthesis Methods

8-allyl-N-(2,6-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide can be synthesized using a multi-step process that involves the reaction of 2,6-dimethylphenylacetonitrile with allyl bromide, followed by cyclization with salicylaldehyde and subsequent acylation with chloroacetyl chloride. The final product is obtained after purification using column chromatography and recrystallization.

Scientific Research Applications

8-allyl-N-(2,6-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-diabetic properties. In cancer research, 8-allyl-N-(2,6-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to suppress tumor angiogenesis and metastasis. In addition, 8-allyl-N-(2,6-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide has been investigated as a potential anti-inflammatory agent, as it can inhibit the production of pro-inflammatory cytokines and chemokines. Moreover, 8-allyl-N-(2,6-dimethylphenyl)-2-oxo-2H-chromene-3-carboxamide has shown promising results in treating diabetes, as it can improve insulin sensitivity and glucose uptake.